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Compound of Interest

Compound Name: Oseltamivir acid

Cat. No.: B1677507

These application notes provide a detailed protocol for the quantification of oselamivir acid
(oseltamivir carboxylate), the active metabolite of oseltamivir, in plasma samples using High-
Performance Liquid Chromatography (HPLC). This method is crucial for pharmacokinetic
studies, bioequivalence assessment, and therapeutic drug monitoring in researchers,
scientists, and drug development professionals.

Method Overview

This document outlines a validated bioanalytical method for the determination of oseltamivir
acid in plasma. The protocol involves sample preparation by protein precipitation, followed by
chromatographic separation on a C18 reversed-phase column and UV detection. An
alternative, more sensitive method using liquid-liquid extraction and HPLC-MS/MS is also
presented.

Experimental Protocols
HPLC-UV Method

2.1.1. Materials and Reagents
e Oseltamivir Acid reference standard
« Internal Standard (IS): Venlafaxine or another suitable compound[1][2][3][4]

o HPLC-grade acetonitrile, methanol, and water
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e Formic acid or potassium dihydrogen phosphate for mobile phase preparation[5]

 Trichloroacetic acid for protein precipitation[6]

e Drug-free human plasma

2.1.2. Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV detector is used.

Parameter Condition

C18 column (e.g., 250 mm x 4.6 mm, 5 pm)[5]

HPLC Column
[6]
) Acetonitrile and 20 mM potassium dihydrogen
Mobile Phase ]
phosphate solution (40:60, v/v)[5]
Flow Rate 1.0 - 1.2 mL/min[5][7][8]
Injection Volume 20 pL[6][8]
Column Temperature Ambient or 25 °CJ[5]
Detection Wavelength 215 nm or 226 nm[5][8]
Internal Standard Sotalol hydrochloride[8]

2.1.3. Sample Preparation: Protein Precipitation

e Thaw frozen plasma samples to room temperature.

e To 500 pL of plasma in a microcentrifuge tube, add a known concentration of the internal
standard.

e Add 1 mL of cold 10% trichloroacetic acid to precipitate plasma proteins.

¢ \ortex the mixture for 1 minute.

e Centrifuge at 10,000 rpm for 10 minutes.
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Collect the supernatant and inject it into the HPLC system.
2.1.4. Preparation of Calibration Standards and Quality Controls
e Prepare a stock solution of oseltamivir acid and the internal standard in methanol.

» Serially dilute the stock solution with drug-free plasma to prepare calibration standards at
concentrations ranging from the limit of quantification (LOQ) to the upper limit of
guantification (ULOQ).

o Prepare quality control (QC) samples at low, medium, and high concentrations in the same
manner.

HPLC-MS/MS Method (for higher sensitivity)

This method offers a lower limit of quantification and is suitable for studies requiring high
sensitivity.

2.2.1. Instrumentation and Chromatographic Conditions

Parameter Condition

Coupled with a tandem mass spectrometer
HPLC System

(MS/MS)
HPLC Column Hydrosphere C18 or Zorbax SB-C18[9]
) Acetonitrile and 0.1% formic acid in water
Mobile Phase ) ] ]
(gradient or isocratic)[9]
Flow Rate 0.6 - 0.7 mL/min[1]
Injection Volume 2 - 5 uL[1][4]
lonization Source Positive electrospray ionization (ESI+)[1][4]
N Oseltamivir Acid: m/z 285.1 — 138.1,
MS/MS Transitions

Oseltamivir-d3 (IS): m/z 288.1 - 138.1

2.2.2. Sample Preparation: Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE)
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e LLE: Mix plasma with a suitable extraction solvent like ethyl acetate. Vortex and centrifuge to
separate the layers. Evaporate the organic layer and reconstitute the residue in the mobile
phase. A rapid and easy-to-use method of liquid-liquid extraction with ethyl acetate using
venlafaxine as an internal standard has been reported.[1][2][3][4]

e SPE: Use Oasis® HLB cartridges for extraction from 0.5 mL plasma samples.[9]

Data Presentation

The quantitative performance of the HPLC-UV and HPLC-MS/MS methods are summarized

below.
Parameter Result
Linearity Range 10 - 60 pg/mL
Correlation Coefficient (r?) > 0.999[5]
Intra-day Precision (%RSD) < 2%
Inter-day Precision (%RSD) <3%
Accuracy (% Recovery) 98 - 102%
Limit of Detection (LOD) 2.98 pg/mL
Limit of Quantification (LOQ) 9.98 pg/mL

Table 2: HPLC-MS/MS Method Validation Parameters
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Parameter Result

Linearity Range 0.3 - 200 ng/mL[1][2][3][4]

Correlation Coefficient (r2) > 0.99[1][2][3][4]

Intra- and Inter-run Precision (%CV) < 10%[1][2][3][4]

Accuracy (% of nominal) 97 - 105%[1][2][3][4]

Extraction Recovery = 89%[1][2][3][4]

Limit of Detection (LOD) 0.08 ng/mL[1][2][3][4]

Limit of Quantification (LOQ) 0.30 ng/mL[1][2][3][4]
Visualizations

Peak Integration ‘4»‘ Calibration Curve Generation }—»‘ Quantification of Oseltamivir Acid

Plasma Sample Add Internal Standarc

Click to download full resolution via product page

Caption: Experimental workflow for oseltamivir acid quantification in plasma.
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Caption: Key parameters for bioanalytical method validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1677507?utm_src=pdf-custom-synthesis
https://vital.lib.tsu.ru/vital/access/services/Download/koha:001017039/SOURCE1?view=true
https://pubmed.ncbi.nlm.nih.gov/37152765/
https://pubmed.ncbi.nlm.nih.gov/37152765/
https://www.researchgate.net/publication/370053790_Determination_of_Oseltamivir_in_Human_Plasma_by_HPLC-MSMS
https://pmc.ncbi.nlm.nih.gov/articles/PMC10105356/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10105356/
https://akjournals.com/view/journals/1326/34/3/article-p258.xml
https://www.researchgate.net/publication/236864736_RP-HPLC_Method_for_Determination_of_Oseltamivir_Phosphate_in_Capsules_and_Spiked_Plasma
https://pmc.ncbi.nlm.nih.gov/articles/PMC2570928/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2570928/
https://pubmed.ncbi.nlm.nih.gov/17512688/
https://pubmed.ncbi.nlm.nih.gov/17512688/
https://www.wisdomlib.org/science/journal/world-journal-of-pharmaceutical-research/d/doc1365220.html
https://www.benchchem.com/product/b1677507#hplc-method-for-oseltamivir-acid-quantification-in-plasma
https://www.benchchem.com/product/b1677507#hplc-method-for-oseltamivir-acid-quantification-in-plasma
https://www.benchchem.com/product/b1677507#hplc-method-for-oseltamivir-acid-quantification-in-plasma
https://www.benchchem.com/product/b1677507#hplc-method-for-oseltamivir-acid-quantification-in-plasma
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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